Cas no 68533-72-2 (Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester)

• Product Name: Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester
• CAS No: 68533-72-2
• MF: C₁₅H₁₁Cl₃O₄
• MW: 361.60444188118
• CID: 393025
• PubChem ID: 12766046
• Update Time: 2025-04-19

Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester
• methyl 2-[2-chloro-5-(2,4-dichlorophenoxy)phenoxy]acetate
• DTXSID60509367
• Methyl [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]acetate
• 68533-72-2

• Inchi： 1S/C15H11Cl3O4/c1-20-15(19)8-21-14-7-10(3-4-11(14)17)22-13-5-2-9(16)6-12(13)18/h2-7H,8H2,1H3
• InChI Key： ZIAHIBNHIDBKNA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1OCC(=O)OC)OC1C=CC(=CC=1Cl)Cl

Computed Properties

• Exact Mass: 359.972292g/mol
• Monoisotopic Mass: 359.972292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 44.8Ų